6-benzyl-2,5-dimethyl-3-phenyl-N-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrimidin-7-amine

Specification

• Molecular Formula: C30H30N4
• Molecular Weight: 446.6 g/mol
• IUPAC Name: 6-benzyl-2,5-dimethyl-3-phenyl-N-(4-propan-2-ylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine
• Standard InChI: InChI=1S/C30H30N4/c1-20(2)24-15-17-26(18-16-24)32-29-27(19-23-11-7-5-8-12-23)21(3)31-30-28(22(4)33-34(29)30)25-13-9-6-10-14-25/h5-18,20,32H,19H2,1-4H3
• Standard InChI Key: BGVXFWWCRRKXNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1CC3=CC=CC=C3)NC4=CC=C(C=C4)C(C)C)C)C5=CC=CC=C5

Introduction

Chemical Identity and Physicochemical Properties

Molecular Characterization

6-Benzyl-2,5-dimethyl-3-phenyl-N-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrimidin-7-amine (PubChem CID: 3747470) has a molecular formula of $\text{C}_{31}\text{H}_{30}\text{N}_4$ and a molecular weight of 446.6 g/mol. The compound’s IUPAC name reflects its intricate substitution pattern: a pyrazolo[1,5-a]pyrimidin-7-amine core substituted at position 6 with a benzyl group, positions 2 and 5 with methyl groups, position 3 with a phenyl ring, and the amine nitrogen with a 4-isopropylphenyl moiety.

Table 1: Key Physicochemical Properties

Property	Value	Source
Molecular Formula	$\text{C}_{31}\text{H}_{30}\text{N}_4$	PubChem
Molecular Weight	446.6 g/mol	PubChem
Synonyms	STK741423, AKOS002314524	PubChem
Structural Class	Pyrazolo[1,5-a]pyrimidine	Evitachem

The compound’s stability and reactivity are influenced by electron-rich aromatic systems and the presence of nitrogen atoms within the heterocyclic core, which facilitate π-π stacking interactions and hydrogen bonding with biological targets.

Synthesis and Optimization Strategies

Table 2: Representative Reaction Conditions for Analogues

Step	Reagents/Conditions	Yield (%)	Source
Core Formation	Microwave, 150°C, 30 min	78–85	Evitachem
Amidation	Pd(dba)$_2$, Xantphos, 110°C	65	PubMed

Purification and Characterization

Purification via column chromatography (silica gel, ethyl acetate/hexane) followed by recrystallization from ethanol yields high-purity material. Structural confirmation employs:

• $^1$H NMR: Distinct signals for methyl groups (δ 1.2–1.4 ppm), aromatic protons (δ 6.8–7.6 ppm), and amine protons (δ 5.1 ppm).

• Mass Spectrometry: ESI-MS ([M+H]$^+$ at m/z 447.3).

Structural and Electronic Features

X-ray Crystallography and Conformational Analysis

Although no crystallographic data for this specific compound are available, related pyrazolo[1,5-a]pyrimidines exhibit planar bicyclic cores with dihedral angles <10° between the pyrazole and pyrimidine rings. The 4-isopropylphenyl group adopts a perpendicular orientation relative to the core, minimizing steric clash.

Computational Modeling

Density functional theory (DFT) calculations predict:

• HOMO-LUMO Gap: ~4.1 eV, indicating moderate reactivity.

• Electrostatic Potential: Negative charge localized on the pyrimidine N-atoms, favoring interactions with cationic residues in enzyme active sites.

Biological Activity and Mechanistic Insights

Table 3: Biological Data for Analogues

Compound Class	Target	IC$_{50}$	Source
7-Arylaminopyrazolo[1,5-a]pyrimidine	PfDHODH	0.12 μM	PubMed
Pyrazolo[3,4-d]pyrimidine	EGFR kinase	0.08 μM	Future Med

Kinase Inhibition

Pyrazolo[1,5-a]pyrimidines are established kinase inhibitors. The 2,5-dimethyl and 3-phenyl groups may enhance affinity for ATP-binding pockets, as seen in EGFR and VEGFR2 inhibitors.

Pharmacological Applications and Challenges

Drug Development Prospects

• Solubility: LogP ~4.2 (predicted) suggests poor aqueous solubility, necessitating formulation strategies like lipid nanoparticles.

• Selectivity: Molecular docking studies indicate potential off-target binding to human DHODH, requiring structural optimization.